3-Butyl-[1,4]oxazepan-(5Z)-ylideneamine

• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 3-butyl-2,3,6,7-tetrahydro-1,4-oxazepin-5-amine
• InChI: InChI=1S/C9H18N2O/c1-2-3-4-8-7-12-6-5-9(10)11-8/h8H,2-7H2,1H3,(H2,10,11)
• InChI Key: YXURWRQCUHZROM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1COCCC(=N1)N

Description

3-Butyl-[1,4]oxazepan-(5Z)-ylideneamine is a small-molecule inhibitor targeting nitric oxide synthase inducible (NOS2), an enzyme implicated in inflammatory and immune responses. Its structure features a seven-membered [1,4]oxazepane ring with a butyl substituent at the 3-position and a (5Z)-ylideneamine moiety (Canonical SMILES: C1CN=C(COC1)NCCCC) . The compound exhibits moderate NOS2 inhibitory activity, with an IC50 value of 2430 nM . Its (5Z)-stereochemistry and alkyl chain length are critical for binding interactions, as evidenced by comparisons with structurally related analogs .

Comparison with Similar Compounds

Table 1: Inhibitory Potency (IC50) of 3-Butyl-[1,4]oxazepan-(5Z)-ylideneamine and Structural Analogs

Compound Name	Heteroatom	Substituent	Configuration	IC50 (nM)	Reference
3-Butyl-[1,4]oxazepan-(5Z)-ylideneamine	O	Butyl	5Z	2430
3-Butyl-[1,4]thiazepan-(5E)-ylideneamine	S	Butyl	5E	500
3-Ethyl-[1,4]thiazepan-(5E)-ylideneamine	S	Ethyl	5E	310
3-Isobutyl-[1,4]thiazepan-(5E)-ylideneamine	S	Isobutyl	5E	320
[1,4]Oxazepan-(3E)-ylideneamine	O	H (no substituent)	3E	N/A*

Heteroatom Substitution: Oxazepane vs. Thiazepane

Replacing the oxygen atom in the oxazepane ring with sulfur (yielding thiazepane derivatives) significantly enhances NOS2 inhibition. For example:

• 3-Butyl-[1,4]thiazepan-(5E)-ylideneamine (IC50 = 500 nM) is ~5-fold more potent than its oxazepane counterpart (IC50 = 2430 nM) .
• The sulfur atom likely improves binding affinity through increased lipophilicity or stronger van der Waals interactions with the enzyme’s active site .

Substituent Effects: Alkyl Chain Length and Branching

• Ethyl vs. Butyl : The ethyl-substituted thiazepane derivative (IC50 = 310 nM) outperforms the butyl-substituted analog (IC50 = 500 nM), suggesting shorter alkyl chains may optimize steric fit .
• Branching (Isobutyl) : 3-Isobutyl-[1,4]thiazepan-(5E)-ylideneamine (IC50 = 320 nM) shows marginally reduced potency compared to the ethyl derivative, indicating that branching introduces unfavorable steric hindrance .

Stereochemical Considerations

• The (5Z)-configuration in 3-Butyl-[1,4]oxazepan-ylideneamine is critical for its activity, as stereoisomerism (e.g., 3E vs. 5Z) can drastically alter molecular geometry and binding. For instance, [1,4]Oxazepan-(3E)-ylideneamine (lacking a substituent) has undefined potency, highlighting the importance of both stereochemistry and substituent presence .

Comparison with Non-Heterocyclic Analogs

This reinforces the role of stereochemistry in optimizing ligand-receptor interactions .